Cas no 82039-12-1 (6-nitrobenzo[pqr]tetraphene-3,9-diol)

• Product name: 6-nitrobenzo[pqr]tetraphene-3,9-diol
• CAS No: 82039-12-1
• MF: C₂₀H₁₁NO₄
• MW: 329.30564
• CID: 1805321
• PubChem ID: 5488717

6-nitrobenzo[pqr]tetraphene-3,9-diol Chemical and Physical Properties

Names and Identifiers

• 6-nitrobenzo[pqr]tetraphene-3,9-diol
• Benzo(a)pyrene-3,9-diol, 6-nitro-
• 6-nitrobenzo[a]pyrene-3,9-diol
• 82039-12-1
• DTXSID10231545

• Inchi： InChI=1S/C20H11NO4/c22-11-3-5-13-16(9-11)12-4-1-10-2-8-17(23)14-6-7-15(19(12)18(10)14)20(13)21(24)25/h1-9,22-23H
• InChI Key： YEYACLPZUBFKPN-UHFFFAOYSA-N
• SMILES： C1=CC2=C3C=C(C=CC3=C(C4=C2C5=C1C=CC(=C5C=C4)O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 329.06880783g/mol
• Monoisotopic Mass: 329.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų
• XLogP3: 5.4